Carbamoylmethyl 2-(furan-2-yl)-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxylate

• IUPAC Name: (2-amino-2-oxoethyl) 2-(furan-2-yl)-4-methyl-6-methylsulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C13H13N3O4S/c1-7-10(13(18)20-6-9(14)17)12(21-2)16-11(15-7)8-4-3-5-19-8/h3-5H,6H2,1-2H3,(H2,14,17)
• InChI Key: CHUQHFNYTBXTFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2=CC=CO2)SC)C(=O)OCC(=O)N
• Molecular Formula: C13H13N3O4S
• Molecular Weight: 307.33 g/mol

Description

The compound “Ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate” is a nitrogen-containing heterocycle. These types of compounds are widespread in many naturally occurring compounds and form the core structures of many biologically active scaffolds as well as some industrial compounds.

Synthesis Analysis

This compound was synthesized using a one-pot multicomponent reaction, specifically the PTSA catalyzed Biginelli reaction. The synthesis of dihydropyrimidinone (DHPM) derivatives, which this compound is a part of, was first reported by Italian chemist Pietro Biginelli in 1893.

Molecular Structure Analysis

The chemical structure of the product was confirmed by spectroscopic evidence, FTIR, HRESI-MS, 1D-, and 2D NMR.

Chemical Reactions Analysis

The synthesis of the title compound was performed by combining the usual Biginelli procedure with methylation at the hydroxyl methyl group of the furan ring.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned, DHPM derivatives are known for their unique pharmacological activities such as antioxidant, anti-inflammation, antibacterial, antifungal, anti HIV, anticancer, and antihypertensive activities.

Future Directions

DHPM derivatives continue to attract researchers due to their simple synthesis protocol and unique pharmacological activities. Future research may focus on finding an anticancer agent acting as an inhibitor of the mitotic kinesin Eg5.